Multi-scale microstructure high-strength titanium alloy lattice structure manufactured via selective laser melting
RSC Advances Pub Date: 2021-06-29 DOI: 10.1039/D1RA02355A
Abstract
The tensile performance of Ti6Al4V alloy lattice structure was investigated. Firstly, a face center cubic unit cell with vertical struts (F2CCZ) lattice structure was designed. Then, the structures were fabricated by selective laser melting (SLM) with different aspect ratios. Subsequently, the SLM-ed alloys were subjected to double solution-aging to homogenize the microstructure and release residual stress. It is shown that there is only acicular α′ martensite with high dislocation density in the SLM-ed alloy, while the heat-treated alloy has α and β phases (there are multi-scale α laths and nano-scale β particles), and the orientation relationship between the two phases is: [113]β//[1210]α. The tensile strength of the HT-ed alloys presents a significant increase from 140 ± 18 MPa in the SLM-ed state to 229 ± 5.1 MPa with an aspect ratio of 4. It indicates that the special heat treatment regime can not only homogenize the microstructure of the SLM-ed alloy, but also improve the tensile strength.
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